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Compound of Interest

Compound Name: Thallium triiodide

cat. No.: B12661913

An In-depth Technical Guide to the GHS Hazard Statements and Toxicology of Thallium
Triiodide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thallium and its compounds are notorious for their extreme toxicity. This guide provides a
comprehensive technical overview of the hazards associated with Thallium Triiodide, focusing
on its classification under the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS). A critical point of clarification is the chemical nature of the substance
commonly referred to as "Thallium triiodide." It is more accurately described as Thallium(l)
triiodide, a compound containing a Thallium(l) cation (TI*) and a triiodide anion ([Iz]7).[1] This
distinction is vital for understanding its toxicological properties, which are primarily driven by the
behavior of the Thallium(l) ion. This document details its GHS hazard statements, quantitative
toxicity data, underlying mechanisms of action, and representative experimental protocols for
toxicity assessment.

GHS Hazard Classification for Thallium Triiodide

Thallium triiodide is classified as a highly hazardous substance under GHS. The classification
underscores its potential to cause fatal effects following acute exposure and significant organ
damage through repeated exposure.

Signal Word:Danger[1]
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GHS Pictograms:

Pictogram GHS Hazard Class

lwaalt text GHSO06: Acute Toxicity (Fatal)

aalt text GHS08: Health Hazard

aalt text GHSO09: Hazardous to the Aquatic Environment

GHS Hazard Statements:

H300: Fatal if swallowed.[1][2][3][4][5]

H330: Fatal if inhaled.[1][2][3][4][5]

H373: May cause damage to organs through prolonged or repeated exposure.[1][2][3][4][5]

H411: Toxic to aquatic life with long lasting effects.[1][3][4][5]

GHS Classification Summary Table

The following table details the specific GHS hazard classifications for Thallium(l) iodide, the
representative compound for Thallium triiodide.

Hazard Class

Hazard Category

Acute Toxicity, Oral Category 2
Acute Toxicity, Inhalation Category 2
Specific Target Organ Toxicity, Repeated

Category 2
Exposure
Hazardous to the Aquatic Environment, Long-

Category 2

term Hazard
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Quantitative Toxicological Data

The high toxicity of thallium compounds is reflected in their low lethal dose and exposure limit

values. The data presented below pertains to soluble Thallium(l) compounds, which are

appropriate surrogates for Thallium(l) triiodide.

Parameter Value Species/Basis Reference
Rat (for Thallium(l)
LDso (Oral) 24.1 mg/kg o [2][6]
iodide)
Human (based on
NIOSH IDLH 15 mg/m3 (as TI) acute oral toxicity [7]
data)
) Workplace exposure
OSHA PEL 0.1 mg/m3 TWA (skin) fimit [8]
imi
] Workplace exposure
NIOSH REL 0.1 mg/m3 TWA (skin) it [71[8]
imi
0.02 mg/m3 TWA
) ) Workplace exposure
ACGIH TLV (inhalable particulate [8]

matter)

limit

o LDso: Lethal Dose, 50%. The dose of a substance that is lethal to 50% of a test population.

e IDLH: Immediately Dangerous to Life or Health.

e PEL: Permissible Exposure Limit.

e REL: Recommended Exposure Limit.

e TLV: Threshold Limit Value.

o TWA: Time-Weighted Average (over an 8-hour workday).

Note on Inhalation Toxicity: A specific LCso (Lethal Concentration, 50%) value for Thallium

triiodide is not readily available in the literature. The NIOSH IDLH value was established
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based on extrapolations from acute oral toxicity data in humans and animals due to a lack of
specific acute inhalation toxicity data.[7] The GHS classification "H330: Fatal if inhaled" is
based on the high acute toxicity observed via other routes of exposure.

Mechanisms of Toxicity

The toxicity of Thallium(l) is multifaceted, primarily stemming from its ability to mimic the
essential potassium ion (K*), leading to widespread cellular disruption.

Interference with Cellular lon Homeostasis and
Induction of Oxidative Stress

The Thallium(l) ion (TI*) has a similar ionic radius and charge to the potassium ion (K*),
allowing it to enter cells through potassium channels and transporters.[9] Once inside the cell,
TI* exhibits a higher affinity for the Nat/K+-ATPase pump than K+, leading to the inhibition of
this critical enzyme.[9][10] This disruption of ion transport and cellular homeostasis initiates a
cascade of events, including the generation of Reactive Oxygen Species (ROS) and
subsequent oxidative stress.[11][12][13][14]

Enters Cell
(Mimics K*)

iannels
ransporters
- Inhibits

_ 3 Disruption of 3 Reactive Oxygen
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Click to download full resolution via product page

Caption: Thallium's interference with cellular ion homeostasis and induction of oxidative stress.

Thallium-Induced Mitochondrial Dysfunction and
Apoptosis

Mitochondria are primary targets of thallium-induced oxidative stress. The increase in ROS
damages mitochondrial components, leading to a collapse of the mitochondrial membrane
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potential, swelling, and uncoupling of oxidative phosphorylation, which severely depletes
cellular ATP production.[10][11] This mitochondrial damage triggers the intrinsic pathway of
apoptosis. Damaged mitochondria release pro-apoptotic factors, most notably cytochrome c,
into the cytoplasm. Cytochrome c then binds to Apaf-1, forming the apoptosome, which
activates the initiator caspase-9. Activated caspase-9, in turn, cleaves and activates effector
caspases, such as caspase-3, which execute the final stages of cell death by degrading key
cellular proteins.[9][15][16]
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Caption: Thallium-induced mitochondrial dysfunction leading to apoptosis.
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Experimental Protocols for Toxicity Assessment

The determination of acute toxicity values such as LDso and LCso must follow standardized,
reproducible protocols to ensure data quality and minimize animal use. The following sections
describe representative methodologies based on OECD (Organisation for Economic Co-

operation and Development) guidelines.

Representative Protocol: Acute Oral Toxicity (LDso)
Determination

The reported oral LDso of 24.1 mg/kg for Thallium(l) iodide in rats places it in GHS Category 2
for acute oral toxicity.[2][6] A plausible method for determining this value is the Up-and-Down
Procedure (UDP) as described in OECD Test Guideline 425. This method is efficient for highly
toxic substances as it uses a minimal number of animals.
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Caption: Representative workflow for oral LDso determination using the Up-and-Down
Procedure.

Methodology Details:

o Test Animals: Healthy, young adult laboratory rats (e.g., Wistar strain), typically 8-12 weeks
old, are used. Animals are acclimatized for at least 5 days and fasted overnight before
dosing.[17]

o Test Substance Preparation: Thallium triiodide, as a solid, is dissolved or suspended in a
suitable vehicle, such as distilled water. The concentration is prepared to allow for
administration of the required dose in a volume that is appropriate for the animal's weight
(e.g., not exceeding 10 mL/kg).

o Administration: The substance is administered as a single dose by oral gavage.

e Dosing Procedure (Up-and-Down):

[e]

A single animal is dosed at a level estimated to be near the LDso.

o

The animal is observed for up to 48 hours.

[¢]

If the animal survives, the next animal is dosed at a higher level (typically by a factor of
3.2).

[¢]

If the animal dies, the next animal is dosed at a lower level (by the same factor).

[¢]

This sequential process continues until a stopping criterion is met (e.g., a specified
number of dose reversals have occurred).

o Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, motor activity, and behavior), and body weight changes for a total of 14 days.
[18]

o Data Analysis: The LDso is calculated from the results using a Maximum Likelihood
Estimation (MLE) method, which also provides a confidence interval for the value.
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Protocol Considerations: Acute Inhalation Toxicity
(LCs0) Assessment

The GHS classification "Fatal if inhaled" (H330) necessitates extreme caution. A definitive LCso
would be determined following a protocol like OECD Test Guideline 403 (Acute Inhalation
Toxicity).[19][20][21][22][23]

Methodology Principles (OECD 403):

o Test System: The study uses a dynamic inhalation exposure chamber that generates a
stable, breathable atmosphere of the test substance at a known concentration. For a solid
like Thallium triiodide, this involves aerosolizing the powder to a particle size that is
respirable for the test species (typically with a Mass Median Aerodynamic Diameter [MMAD]
of 1-4 um).

o Test Animals: The preferred species is the rat. Animals are typically exposed using nose-only
tubes to prevent ingestion of the substance from grooming.

o Exposure: Groups of animals (e.g., 5 per sex) are exposed to at least three different
concentrations of the test substance for a fixed duration, typically 4 hours.

o Observation: Following exposure, animals are observed for at least 14 days for signs of
toxicity and mortality. Body weight, clinical signs, and post-mortem macroscopic pathology
are recorded.

o Data Analysis: The LCso value is calculated from the concentration-mortality data using
appropriate statistical methods, such as probit analysis.

As noted, the lack of published LCso data suggests that either such studies have not been
conducted due to the extreme hazard and technical difficulty, or the results are not publicly
available. Regulatory bodies rely on the substance's high acute oral and systemic toxicity to
assign the highest hazard classification for inhalation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b12661913#ghs-hazard-statements-for-thallium-
triiodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/product/b12661913#ghs-hazard-statements-for-thallium-triiodide
https://www.benchchem.com/product/b12661913#ghs-hazard-statements-for-thallium-triiodide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12661913?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12661913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

